N,2-dimethylaniline hydrochloride
Overview
Description
N,2-dimethylaniline hydrochloride is a chemical compound that is widely used in scientific research applications. It is a tertiary amine, featuring a dimethylamino group attached to a phenyl group . This compound is commonly used in the synthesis of various organic compounds and is also used as a catalyst in organic reactions .
Synthesis Analysis
N,2-dimethylaniline hydrochloride is produced industrially by alkylation of aniline with methanol in the presence of an acid catalyst . A route for the direct synthesis of N, N -dimethylaniline from nitrobenzene and methanol was developed through the sequential coupling of the hydrogen production from methanol, hydrogenation of nitrobenzene to produce aniline, and N-methylation of aniline over a pretreated Raney-Ni® catalyst .Molecular Structure Analysis
The molecular formula of N,2-dimethylaniline hydrochloride is C8H11Cl2N . The average mass is 192.086 Da and the monoisotopic mass is 191.026855 Da .Chemical Reactions Analysis
N,2-dimethylaniline hydrochloride undergoes many of the reactions expected for an aniline, being weakly basic and reactive toward electrophiles . For example, it is nitrated to produce tetryl, a derivative with four nitro groups which was once used as explosive .Physical And Chemical Properties Analysis
N,2-dimethylaniline hydrochloride is a white crystalline solid that is soluble in water and has a melting point of 173-177°C. The average mass is 192.086 Da and the monoisotopic mass is 191.026855 Da .Scientific Research Applications
Synthesis of 2,6-Dimethylphenyl Isocyanate
“N,2-dimethylaniline hydrochloride” may be used in the preparation of 2,6-dimethylphenyl isocyanate via phosgenation . This compound is a key intermediate in the synthesis of various pharmaceutical and chemical products.
Key Starting Material in Drug Synthesis
2,6-Dimethlyaniline (2,6-DMA), which is closely related to “N,2-dimethylaniline hydrochloride”, is a key starting material used in the synthesis of many classes of drugs . These include anesthetics such as Lidocaine (Xylocaine ® ), Bupivacaine, Mepivacaine, Etidocaine, Ropivacaine, Pyrrocaine, Xylazine, as well as the anti-anginal drug Ranolazine and the anti-diarrheal drug Lidamidine .
Metabolite of Lidocaine and Xylazine
2,6-Dimethylaniline is a key metabolite of lidocaine and xylazine . These are commonly used local anesthetics in medical and veterinary practice.
Chromatographic Studies
“N,2-dimethylaniline hydrochloride” and its related compounds can be separated using a simple isocratic and reverse-phase ultra-performance liquid chromatographic (UPLC) method . This method is capable of detecting and quantifying the impurities at lower levels .
Optimization of Chromatographic Conditions
The chromatographic conditions for the separation of “N,2-dimethylaniline hydrochloride” and its related compounds can be optimized by conducting column scouting experiments and studying the effect of pH and organic ratio on individual peak separation .
Method Validation
The UPLC method developed for the separation of “N,2-dimethylaniline hydrochloride” and its related compounds can be fully validated according to ICH Q2 guidelines and USP<1226> general chapter requirements . This ensures the reliability and reproducibility of the method.
Safety And Hazards
properties
IUPAC Name |
N,2-dimethylaniline;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N.ClH/c1-7-5-3-4-6-8(7)9-2;/h3-6,9H,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNLGXHLMMSXFBP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8065115 | |
Record name | Benzenamine, N,2-dimethyl-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8065115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,2-dimethylaniline hydrochloride | |
CAS RN |
10541-29-4 | |
Record name | Benzenamine, N,2-dimethyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=10541-29-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenamine, N,2-dimethyl-, hydrochloride (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010541294 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenamine, N,2-dimethyl-, hydrochloride (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenamine, N,2-dimethyl-, hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8065115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-methyl-o-toluidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.005 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.